molecular formula C15H14N2O5 B575813 2-Anilino-4-nitro-5-ethoxybenzoic acid CAS No. 170274-85-8

2-Anilino-4-nitro-5-ethoxybenzoic acid

Cat. No.: B575813
CAS No.: 170274-85-8
M. Wt: 302.286
InChI Key: GWIHOCLXKZFCFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Anilino-4-nitro-5-ethoxybenzoic acid (C₁₅H₁₃N₂O₅) is a nitroaromatic compound featuring a benzoic acid backbone substituted with an ethoxy group (-OCH₂CH₃) at position 5, a nitro group (-NO₂) at position 4, and an anilino group (-NHPh) at position 2. The following analysis focuses on structurally and functionally related compounds to infer its properties and applications.

Properties

CAS No.

170274-85-8

Molecular Formula

C15H14N2O5

Molecular Weight

302.286

IUPAC Name

2-anilino-5-ethoxy-4-nitrobenzoic acid

InChI

InChI=1S/C15H14N2O5/c1-2-22-14-8-11(15(18)19)12(9-13(14)17(20)21)16-10-6-4-3-5-7-10/h3-9,16H,2H2,1H3,(H,18,19)

InChI Key

GWIHOCLXKZFCFP-UHFFFAOYSA-N

SMILES

CCOC1=C(C=C(C(=C1)C(=O)O)NC2=CC=CC=C2)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

The compound’s structural analogues include derivatives of nitrobenzoic acids, ethoxy-substituted aromatic amines, and nitrophenylthiazoles. Key comparisons are outlined below:

Compound Name Molecular Formula Substituents (Position) Key Properties/Applications Reference(s)
2-(4-Ethoxyanilino)-5-nitrobenzoic acid C₁₅H₁₄N₂O₅ Ethoxy (5), Nitro (5), Anilino (2) Potential intermediate in drug synthesis
2-Amino-5-nitrobenzoic acid C₇H₆N₂O₄ Amino (2), Nitro (5) Melting point: 278°C; used in dyes
4-Amino-3-nitrobenzoic acid C₇H₆N₂O₄ Amino (4), Nitro (3) Melting point: 280°C (decomposes)
N-[4-(5-Nitro-2-furyl)-2-thiazolyl]formamide C₈H₆N₄O₃S Nitrofuryl, thiazole Potent bladder carcinogen in rats

Key Observations:

  • Substituent Position and Reactivity: The ethoxy group in 2-anilino-4-nitro-5-ethoxybenzoic acid likely enhances lipophilicity compared to amino or nitro groups alone, influencing solubility and metabolic stability.
  • Biological Activity: Nitroaromatic compounds such as N-[4-(5-nitro-2-furyl)-2-thiazolyl]formamide are potent carcinogens in rodents, suggesting that nitro groups in specific positions may drive toxicity. However, substitution with an ethoxy group (as in the target compound) could modulate this effect.
  • Thermal Stability: Nitrobenzoic acids with amino groups (e.g., 2-amino-5-nitrobenzoic acid) exhibit high melting points (~270–280°C), indicating robust thermal stability, which may extend to the ethoxy-substituted analogue.

Carcinogenicity and Toxicity Profiles

In contrast, 2-hydrazino-4-(5-nitro-2-furyl)thiazole derivatives primarily cause mammary tumors, highlighting how substituent type and position dictate organ-specific carcinogenicity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.